4-[(pyridin-4-ylthio)acetyl]-1,4-oxazepan-6-ol

• IUPAC Name: 1-(6-hydroxy-1,4-oxazepan-4-yl)-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C12H16N2O3S/c15-10-7-14(5-6-17-8-10)12(16)9-18-11-1-3-13-4-2-11/h1-4,10,15H,5-9H2
• InChI Key: WACZKFUEUHPWTK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1C(=O)CSC2=CC=NC=C2)O
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

The synthesis and study of compounds containing pyridine, oxazepane, and thioether functionalities, like "4-[(pyridin-4-ylthio)acetyl]-1,4-oxazepan-6-ol", is of interest due to their potential in various fields of chemistry and biology. These compounds often exhibit unique chemical and physical properties, making them valuable for various applications, including material science, pharmaceuticals, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of complex heterocyclic compounds typically involves multi-step synthetic routes, starting from simpler precursors. For compounds similar to "4-[(pyridin-4-ylthio)acetyl]-1,4-oxazepan-6-ol", the synthesis may involve the formation of the oxazepane ring followed by the introduction of the pyridine-thioether side chain through nucleophilic substitution or coupling reactions (Ignatova et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds with pyridine and oxazepane rings can be elucidated using techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry. These techniques provide detailed information on the compound's molecular geometry, conformations, and electronic structure, which are essential for understanding its reactivity and properties (Rodinovskaya et al., 2003).

Chemical Reactions and Properties

Compounds containing pyridine and thioether functionalities participate in a wide range of chemical reactions, including nucleophilic substitutions, oxidation-reduction reactions, and coordination to metal ions. These reactions can significantly alter the compound's chemical properties and enhance its utility in synthesis and applications (Zheng et al., 2014).

Physical Properties Analysis

The physical properties of such compounds, including melting point, boiling point, solubility, and crystal structure, can be determined through various analytical techniques. These properties are crucial for the compound's handling, purification, and application in different domains (Du et al., 2016).

Scientific Research Applications

Luminescent Materials

Research involving thiophene-derivatized pybox and its lanthanide ion complexes, similar in structural complexity to 4-[(pyridin-4-ylthio)acetyl]-1,4-oxazepan-6-ol, shows applications in developing luminescent materials. These complexes exhibit high luminescence quantum yields in both solid-state and solution, suggesting potential for use in light-emitting diodes (LEDs), bioimaging, and sensors (de Bettencourt-Dias, Viswanathan, & Rollett, 2007).

Drug Discovery and Molecular Docking

Novel pyridine and fused pyridine derivatives have been synthesized and evaluated for their biological activities, including antimicrobial and antioxidant effects. These compounds, obtained from reactions involving structurally related pyridine moieties, have been subjected to in silico molecular docking screenings, highlighting their potential as leads in drug discovery processes (Flefel et al., 2018).

Synthetic Chemistry and Heterocyclic Compounds

The synthesis of heterocyclic compounds, such as 6-amino-4-aryl-5-cyano-3-(3-cyanopyridin-2-ylthiomethyl)-2,4-dihydropyrano[2,3-c]pyrazoles, involves complex reactions with pyridine derivatives. These synthetic methodologies contribute to the development of new pharmaceuticals and materials science applications, demonstrating the versatility of pyridine-based compounds in creating biologically active molecules (Rodinovskaya et al., 2003).

Oxidative N-N Bond Formation

The development of methods for oxidative N-N bond formation without the use of metal catalysts, involving pyridine derivatives, underlines the importance of such compounds in synthetic organic chemistry. These methodologies facilitate the synthesis of biologically important structures, such as 1,2,4-triazolo[1,5-a]pyridines, which have potential applications in medicinal chemistry (Zheng et al., 2014).

Catalysis and Water Oxidation

Research on Ru complexes for water oxidation, utilizing pyridine-based ligands, suggests potential applications in sustainable energy technologies, specifically in water-splitting processes. These complexes demonstrate the role of pyridine derivatives in developing catalysts for environmentally significant reactions (Zong & Thummel, 2005).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Pyridine is toxic and can be irritating to the skin and eyes. It’s important to handle all chemicals with appropriate safety precautions.